Cas no 936543-15-6 (4-(Trifluoromethoxy)phenyl trifluoromethanesulphonate)
936543-15-6 structure
Product Name:4-(Trifluoromethoxy)phenyl trifluoromethanesulphonate
CAS No:936543-15-6
MF:C8H4F6O4S
MW:310.170382499695
CID:6627788
PubChem ID:18424501
Update Time:2024-01-05
4-(Trifluoromethoxy)phenyl trifluoromethanesulphonate Chemical and Physical Properties
Names and Identifiers
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- 936543-15-6
- SCHEMBL6937967
- GJGDDTFFEWXSBH-UHFFFAOYSA-N
- 4-(Trifluoromethoxy)phenyl trifluoromethanesulphonate
- 4-(TRIFLUOROMETHOXY)PHENYL TRIFLUOROMETHANESULFONATE
- Methanesulfonic acid, 1,1,1-trifluoro-, 4-(trifluoromethoxy)phenyl ester
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- Inchi: 1S/C8H4F6O4S/c9-7(10,11)17-5-1-3-6(4-2-5)18-19(15,16)8(12,13)14/h1-4H
- InChI Key: GJGDDTFFEWXSBH-UHFFFAOYSA-N
- SMILES: S(C(F)(F)F)(=O)(=O)OC1C=CC(=CC=1)OC(F)(F)F
Computed Properties
- Exact Mass: 309.97344875g/mol
- Monoisotopic Mass: 309.97344875g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 387
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 61Ų
Experimental Properties
- Density: 1.621±0.06 g/cm3(Predicted)
- Boiling Point: 248.1±40.0 °C(Predicted)
4-(Trifluoromethoxy)phenyl trifluoromethanesulphonate Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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